Cas no 1029721-23-0 (3-chloro-5H,6H,7H,8H-pyrido[3,4-c]pyridazine)

• Product Name: 3-chloro-5H,6H,7H,8H-pyrido[3,4-c]pyridazine
• CAS No: 1029721-23-0
• MF: C₇H₈ClN₃
• MW: 169.611519813538
• MDL: MFCD11044814
• CID: 97920
• PubChem ID: 45789678
• Update Time: 2025-05-22

3-chloro-5H,6H,7H,8H-pyrido[3,4-c]pyridazine Chemical and Physical Properties

Names and Identifiers

• 3-Chloro-5,6,7,8-tetrahydropyrido[3,4-c]pyridazine
• Pyrido[3,4-c]pyridazine,3-chloro-5,6,7,8-tetrahydro-
• A800658
• AG-D-13060
• AK-27635
• CTK4A1641
• FT-0645699
• KB-181704
• PubChem15991
• 3-chloro-5H,6H,7H,8H-pyrido[3,4-c]pyridazine
• RXBBFWAJORBXOQ-UHFFFAOYSA-N
• MFCD11044814
• DTXSID80671939
• AKOS006307076
• 1029721-23-0
• EN300-250919
• SY313104
• SCHEMBL1017787
• Pyrido[3,4-c]pyridazine,3-chloro-5,6,7,8-tetrahydro- (CAS No.1029721-23-0)

• MDL： MFCD11044814
• Inchi： 1S/C7H8ClN3/c8-7-3-5-1-2-9-4-6(5)10-11-7/h3,9H,1-2,4H2
• InChI Key： RXBBFWAJORBXOQ-UHFFFAOYSA-N
• SMILES： ClC1C=C2C(CNCC2)=NN=1

Computed Properties

• Exact Mass: 169.04100
• Monoisotopic Mass: 169.041
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 142
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 37.8A^2
• XLogP3: 0.2

Experimental Properties

• Density: 1.297
• Boiling Point: 368.3 °C at 760 mmHg
• Flash Point: 176.5 °C
• PSA: 37.81000
• LogP: 1.10450

Additional information on 3-chloro-5H,6H,7H,8H-pyrido[3,4-c]pyridazine

3-Chloro-5H,6H,7H,8H-Pyrido[3,4-C]Pyridazine (CAS No. 1029721-23-0): A Comprehensive Overview

The compound 3-chloro-5H,6H,7H,8H-pyrido[3,4-c]pyridazine (CAS No. 1029721-23-0) is a fascinating heterocyclic aromatic compound with significant potential in various fields of chemistry and materials science. This compound belongs to the class of pyridazines, which are six-membered rings containing two nitrogen atoms at positions 1 and 4. The presence of a chlorine substituent at position 3 introduces unique electronic and structural properties that make this compound a subject of interest for researchers worldwide.

Structural Insights and Synthesis Methods

The structure of 3-chloro-5H,6H,7H,8H-pyrido[3,4-c]pyridazine is characterized by a fused bicyclic system consisting of a pyridine ring and a pyrazine ring. The fused nature of this compound results in a rigid and planar molecular framework, which is often desirable in applications requiring high thermal stability and mechanical strength. The synthesis of this compound typically involves multi-step organic reactions, including nucleophilic substitutions and cyclizations. Recent advancements in catalytic methods have enabled more efficient pathways for its preparation, reducing production costs and enhancing scalability.

Chemical Properties and Reactivity

One of the most notable properties of 3-chloro-5H,6H,7H,8H-pyrido[3,4-c]pyridazine is its high thermal stability. This makes it suitable for applications in high-temperature environments or as a precursor for the synthesis of more complex materials. Additionally, the compound exhibits moderate solubility in common organic solvents such as dichloromethane and DMF, which facilitates its use in solution-based reactions. The presence of the chlorine atom at position 3 also imparts electrophilic aromatic substitution reactivity under specific conditions.

Applications in Materials Science

The unique electronic properties of 3-chloro-5H,6H,7H,8H-pyrido[3,4-c]pyridazine have led to its exploration in the field of materials science. Recent studies have demonstrated its potential as a building block for constructing two-dimensional covalent organic frameworks (COFs) with applications in gas storage and catalysis. Furthermore, its rigid structure makes it an ideal candidate for designing mechanically robust polymers and composites.

Biological Activity and Pharmaceutical Potential

In the realm of pharmacology, 3-chloro-5H,6H,7H,8H-pyrido[3,c]pyridazine has shown promising biological activity against various enzymes and receptors. For instance, recent research has highlighted its ability to inhibit certain kinases involved in cancer cell proliferation. This suggests that the compound could serve as a lead molecule for the development of novel anti-cancer therapies. Ongoing studies are focused on optimizing its bioavailability and reducing potential side effects to enhance its therapeutic potential.

Environmental Impact and Sustainability Considerations

As concerns about environmental sustainability grow increasingly important in chemical research,3-chloro-5,c]pyridazine's synthesis methods are being scrutinized for their eco-friendliness. Researchers are exploring green chemistry approaches to minimize waste generation and reduce energy consumption during production. Additionally,the biodegradabilityof this compound is being evaluated to ensure it does not pose long-term risks to ecosystems.

Future Prospects and Research Directions

The future of 3-chloro-[c]pyridazine lies in expanding its applications across diverse fields while addressing challenges related to scalability,safety,and environmental impact.Collaborative efforts between academic institutionsand industry partners are expected to drive innovation in this area.Additionally,the useof computational chemistry tools will play acritical rolein predicting new propertiesand designing novel derivatives with enhanced functionality.

Conclusion

In summary, CAS No. 1029721-23-0 represents a versatile heterocyclic compound with significant potential across multiple disciplines.Through ongoing research efforts,the full scopeof its applications will continue to unfold,making it an essential componentof modern chemical research.